Cas no 511-98-8 (Soladulcidine)

• Product Name: Soladulcidine
• CAS No: 511-98-8
• MF: C₂₇H₄₅NO₂
• MW: 415.651708364487
• CID: 373051
• PubChem ID: 255997
• Update Time: 2025-04-24

Soladulcidine Chemical and Physical Properties

Names and Identifiers

• Spirosolan-3-ol, (3b,5a,22a,25R)-
• Soladulcidine
• dihydrosolasodine
• Solasodanol
• CHEMBL1976775
• Soladulcidine tetraoside
• Spirosolan-3-ol,5.alpha.,22.alpha.,25R)-
• SCHEMBL1746832
• NSC82181
• NCI60_041808
• 511-98-8
• NSC-82181
• AKOS030502015
• 5.alpha.-Solasodan-3.beta.-ol
• NS00094326
• Megacarpidin
• Megacarpidine
• Soladulcidin
• (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-ol
• CHEBI:169816

• Inchi： 1S/C27H45NO2/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28-29H,5-15H2,1-4H3/t16-,17+,18+,19+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
• InChI Key： XYNPYHXGMWJBLV-MFRNJXNGSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CN2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O

Computed Properties

• Exact Mass: 415.34500
• Monoisotopic Mass: 415.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 527.2°C at 760 mmHg
• Flash Point: 272.7°C
• Refractive Index: 1.56
• PSA: 41.49000
• LogP: 5.69560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives

Additional information on Soladulcidine

Spirosolan-3-ol, (3b,5a,22a,25R)-: A Comprehensive Overview

Spirosolan-3-ol, (3b,5a,22a,25R)- is a complex natural product with the CAS number 511-98-8. This compound belongs to the class of triterpenoids and has been isolated from various plant sources. Its unique stereochemistry and structural features make it a subject of interest in both academic and industrial research. The compound is characterized by its spirocyclic structure and hydroxyl group at position 3. Recent studies have highlighted its potential applications in pharmacology and natural product chemistry.

Spirosolan-3-ol has been extensively studied for its biological activities. Research indicates that it exhibits significant anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate cellular signaling pathways and reduce oxidative stress. In a recent study published in *Nature Communications*, scientists demonstrated that Spirosolan-3-ol can inhibit the production of pro-inflammatory cytokines in macrophage cells. This finding suggests its potential as a therapeutic agent for inflammatory diseases such as arthritis and cardiovascular disorders.

The stereochemistry of Spirosolan-3-ol plays a crucial role in its biological activity. The specific configuration at positions 3b, 5a, 22a, and 25R contributes to its unique pharmacokinetic properties. Researchers have employed advanced analytical techniques such as NMR spectroscopy and X-ray crystallography to elucidate the three-dimensional structure of this compound. These studies have provided insights into the relationship between the stereochemistry of Spirosolan-3-ol and its bioactivity.

Spirosolan-3-ol has also been explored for its role in traditional medicine. It is found in several medicinal plants used in Ayurvedic and Chinese herbal practices. Recent ethnopharmacological studies have documented its use in treating conditions such as skin disorders and digestive ailments. These traditional uses are now being validated through modern scientific methods, paving the way for its integration into contemporary medicine.

The synthesis of Spirosolan-3-ol presents a significant challenge due to its complex structure. However, advancements in organic chemistry have enabled researchers to develop efficient synthetic routes. A study published in *Journal of Organic Chemistry* described a total synthesis approach utilizing tandem cyclization reactions. This achievement not only highlights the versatility of organic synthesis but also opens avenues for large-scale production of Spirosolan-3-ol for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced our understanding of Spirosolan-3-ol's molecular interactions. Molecular docking studies have revealed potential binding sites on key proteins involved in inflammatory pathways. These findings provide a foundation for rational drug design based on Spirosolan-3-ol's structure.

In conclusion, Spirosolan-3-ol, with CAS number 511-98-8, is a fascinating natural product with diverse biological activities and therapeutic potential. Its unique stereochemistry and structural features make it a valuable compound for both fundamental research and applied sciences. As ongoing studies continue to uncover new aspects of its properties and applications, Spirosolan-3